2-(4-methylphenoxy)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-N-(2-pyrrolidin-1-ylethyl)acetamide
• InChI: InChI=1S/C15H22N2O2/c1-13-4-6-14(7-5-13)19-12-15(18)16-8-11-17-9-2-3-10-17/h4-7H,2-3,8-12H2,1H3,(H,16,18)
• InChI Key: AENNLRAJRNBACT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NCCN2CCCC2

Description

2-(4-methylphenoxy)-N-[2-(pyrrolidin-1-yl)ethyl]acetamide is a chemical compound that has gained considerable attention in scientific research due to its potential application in the field of medicine. This compound is also commonly known as MPPEA and belongs to the class of amides. The molecular formula of MPPEA is C16H24N2O2.

Mechanism of Action

The mechanism of action of MPPEA involves its binding to the α7nAChR. This binding enhances the activity of the receptor, leading to increased calcium influx and activation of downstream signaling pathways. This activation can result in anti-inflammatory effects, improved cognitive function, and neuroprotective effects.
Biochemical and Physiological Effects:
MPPEA has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. MPPEA has also been found to have anti-inflammatory effects, which can be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPPEA in lab experiments is its ability to enhance the activity of the α7nAChR, which can have therapeutic implications in the treatment of various diseases. However, one of the limitations of using MPPEA is its low yield in the synthesis process, which can make it difficult to obtain large quantities of the compound.

Future Directions

There are several future directions for the study of MPPEA. One area of research could be focused on developing more efficient synthesis methods to obtain higher yields of the compound. Another area of research could be focused on investigating the potential therapeutic applications of MPPEA in the treatment of various diseases, including Alzheimer's disease, schizophrenia, and inflammatory conditions. Additionally, further studies could be conducted to understand the mechanism of action of MPPEA and its effects on downstream signaling pathways.

Synthesis Methods

The synthesis of MPPEA involves the reaction of 4-methylphenol with 2-bromoethylamine hydrobromide in the presence of potassium carbonate. The resulting product is then treated with acetic anhydride and pyrrolidine to obtain MPPEA. The yield of this synthesis method is around 50%.

Scientific Research Applications

MPPEA has been found to have potential applications in the field of medicine. It has been studied for its ability to modulate the activity of the alpha-7 nicotinic acetylcholine receptor (α7nAChR). This receptor is involved in various physiological processes, including learning, memory, and inflammation. MPPEA has been found to enhance the activity of this receptor, which can have therapeutic implications in the treatment of various diseases.